Cas no 112649-21-5 (9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)- Properties

Names and Identifiers

• 9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-
• Garcinone E
• 9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-butenyl)- (9CI)
• 2,3,6,8-Tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• 7-O-Demethyl-5-prenyl-alpha-mangostin
• 2,3,6,8-TETRAHYDROXY-1,4,7-TRIS(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
• NCGC00180455-01
• ACon0_000339
• DTXSID001318292
• REGID_for_CID_10298511
• CHEMBL454580
• SCHEMBL4755998
• UNII-83JJA5L4ZG
• 1,4,7-Tris(3-methylbut-2-enyl)-2,3,6,8-tetrakis(oxidanyl)xanthen-9-one
• BRD-K71193328-001-01-5
• CHEBI:185712
• MEGxp0_001391
• HMS2269C06
• 9H-Xanthen-9-one, 2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-
• HY-123901
• 112649-21-5
• SMR000440775
• 2,3,6,8-tetrahydroxy-1,4,7-tris(3-methylbut-2-enyl)xanthen-9-one
• CS-0086788
• ACon1_001486
• 83JJA5L4ZG
• MLS000863599
• BDBM50242205
• 7-O-DEMETHYL-5-PRENYL-.ALPHA.-MANGOSTIN
• AKOS040761773
• FS-7912
• cid_10298511
• DA-63702
• +Expand

• InChIKey： WVJYEKGQSBGNRP-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H32O6/c1-14(2)7-10-17-20(29)13-21-23(24(17)30)27(33)22-18(11-8-15(3)4)25(31)26(32)19(28(22)34-21)12-9-16(5)6/h7-9,13,29-32H,10-12H2,1-6H3
• SMILES： CC(=CCC1=C(C2=C(C=C1O)OC3=C(CC=C(C)C)C(=C(C(=C3C2=O)CC=C(C)C)O)O)O)C

Computed Properties

• Exact Mass: 464.21988874g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 464.21988874g/mol
• Heavy Atom Count: 34
• Complexity: 817
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Solubility: Insuluble (4.2E-6 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),